Combined therapies with nanostructured carbon materials: there is room still available at the bottom
Journal of Materials Chemistry B Pub Date: 2018-02-19 DOI: 10.1039/C8TB00121A
Abstract
The progress of the chemistry of carbon nanotubes (CNT) and graphene derivatives [mainly graphene oxide (GO)] has produced a number of technologically advanced drug delivery systems (DDS) that have been used in the field of nanomedicine, mostly in studies related to oncology. However, such a demanding field of research requires continuous improvements in terms of efficiency, selectivity and versatility. The loading of two, or more, bioactive components on the same nanoparticle offers new possibilities for treating cancer, efficiently addressing issues related both to biodistribution and pharmacokinetics. Nanostructured carbon materials (NCM), with their high surface area, their efficient cellular membrane crossing and their chemical versatility are ideal candidates for easy hetero-decoration and exploitation as advanced DDS. This review describes the achievements obtained in this area focusing on those studies in which two or more active components were loaded onto the DDS.
Recommended Literature
- [1] Thermal and electrical laser tuning in liquid crystal blue phase I†
- [2] Back cover
- [3] Hydrodealkoxylation reactions of silyl ligands at platinum: reactivity of SiH3 and SiH2Me complexes†
- [4] Novel N-acyloxytrialkylammonium salts as initiators for free radical polymerization of methacrylates†
- [5] Photophysical, photochemical and antibacterial photosensitizing properties of a novel octacationic Zn(ii)-phthalocyanine
- [6] Ir-catalyzed selective dehydrogenative cross-coupling of aryls with o-carboranes via a mixed directing-group strategy†
- [7] Intersystem crossing in tunneling regime: T1 → S0 relaxation in thiophosgene†
- [8] The versatile chemistry of the [B20H18]2− ions: novel reactions and structural motifs
- [9] A general approach for nanoparticle composite transport materials toward efficient perovskite solar cells†
- [10] The osmotic membrane bioreactor: a critical review